Cas no 65113-46-4 (4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane)
65113-46-4 structure
Product Name:4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane
CAS No:65113-46-4
MF:C10H22N2S2
MW:234.42507982254
CID:2793381
PubChem ID:23422515
Update Time:2025-04-21
4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane Chemical and Physical Properties
Names and Identifiers
-
- 4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane
- DTXCID50584587
- 65113-46-4
- DTXSID80633835
-
- Inchi: 1S/C10H22N2S2/c1-11-3-7-13-9-5-12(2)6-10-14-8-4-11/h3-10H2,1-2H3
- InChI Key: WRBSEYSASLSSRW-UHFFFAOYSA-N
- SMILES: S1CCN(C)CCSCCN(C)CC1
Computed Properties
- Exact Mass: 234.12244106Da
- Monoisotopic Mass: 234.12244106Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 57.1Ų
4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane Related Literature
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
65113-46-4 (4,10-Dimethyl-1,7-dithia-4,10-diazacyclododecane) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk